7-Methyl-1-azaspiro[3.5]nonan-2-one

• IUPAC Name: 7-methyl-1-azaspiro[3.5]nonan-2-one
• InChI: InChI=1S/C9H15NO/c1-7-2-4-9(5-3-7)6-8(11)10-9/h7H,2-6H2,1H3,(H,10,11)
• InChI Key: XBPDQBWCZIJYGA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)CC(=O)N2
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• CAS RN: 1339184-40-5

Description

7-Methyl-1-azaspiro[3.5]nonan-2-one is a chemical compound with the CAS Number: 1339184-40-5. It has a molecular weight of 153.22. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 7-Methyl-1-azaspiro[3.5]nonan-2-one is 1S/C9H15NO/c1-7-2-4-9(5-3-7)6-8(11)10-9/h7H,2-6H2,1H3,(H,10,11). This indicates the presence of a spirocyclic structure with a nitrogen atom.

Physical And Chemical Properties Analysis

7-Methyl-1-azaspiro[3.5]nonan-2-one is a powder at room temperature. It has a molecular weight of 153.22.

Scientific Research Applications

Antibacterial Applications

One study focused on the design, synthesis, and biological evaluations of novel 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines, which showed potent antibacterial activity against respiratory pathogens. This research highlighted the potential of these compounds in treating respiratory tract infections, showing excellent in vitro and in vivo activity against a range of pathogens including multidrug-resistant and quinolone-resistant strains (Odagiri et al., 2013).

Dipeptide Synthons

Another study presented the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, introducing a novel class of dipeptide synthons. These synthons were shown to undergo expected reactions with carboxylic acids and thioacids, demonstrating their utility in peptide synthesis (Suter et al., 2000).

Antiviral Activity

Research into 1-thia-4-azaspiro[4.5]decan-3-one derivatives explored their synthesis and evaluation against human coronavirus and influenza virus. Certain compounds within this series were found to inhibit human coronavirus replication, pointing to the potential of these compounds in antiviral drug development (Apaydın et al., 2019).

Anticancer and Antidiabetic Potential

A study on the development of a novel series of spirothiazolidines analogs showed significant anticancer activities against human breast and liver carcinoma cell lines. Additionally, some compounds exhibited higher therapeutic indices for alpha-amylase and alpha-glucosidase inhibition than the antidiabetic Acarbose, indicating their potential as anticancer and antidiabetic agents (Flefel et al., 2019).

Anticonvulsant Properties

A study on the synthesis, physicochemical, and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione revealed that certain derivatives showed promising anticonvulsant activity in electroshock seizure (MES) tests. This research suggests the potential use of these compounds in developing new treatments for epilepsy (Obniska et al., 2005).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).